Cas no 2137790-17-9 (1-(4-amino-2H-1,2,3-triazol-2-yl)-3-(pyrrolidin-1-yl)propan-2-ol)

• Product Name: 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-(pyrrolidin-1-yl)propan-2-ol
• CAS No: 2137790-17-9
• MF: C₉H₁₇N₅O
• MW: 211.264180898666
• CID: 5603481
• PubChem ID: 165606942
• Update Time: 2025-07-15

1-(4-amino-2H-1,2,3-triazol-2-yl)-3-(pyrrolidin-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2137790-17-9
• EN300-1114226
• 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-(pyrrolidin-1-yl)propan-2-ol

• Inchi： 1S/C9H17N5O/c10-9-5-11-14(12-9)7-8(15)6-13-3-1-2-4-13/h5,8,15H,1-4,6-7H2,(H2,10,12)
• InChI Key： YMRQEBVGRQTSQA-UHFFFAOYSA-N
• SMILES： OC(CN1N=CC(N)=N1)CN1CCCC1

Computed Properties

• Exact Mass: 211.14331018g/mol
• Monoisotopic Mass: 211.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 80.2Ų

Additional information on 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-(pyrrolidin-1-yl)propan-2-ol

Introduction to 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-(pyrrolidin-1-yl)propan-2-ol (CAS No. 2137790-17-9)

1-(4-amino-2H-1,2,3-triazol-2-yl)-3-(pyrrolidin-1-yl)propan-2-ol is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its Chemical Abstracts Service (CAS) number 2137790-17-9, has garnered attention due to its unique structural features and potential biological activities. The compound consists of a pyrrolidine moiety linked to a propanol backbone, with an amino-substituted triazole group attached at the 4-position. Such structural motifs are frequently explored in the development of novel therapeutic agents, particularly those targeting complex biological pathways.

The triazole ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. In particular, the 1,2,3-triazole scaffold has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The presence of an amino group on the triazole ring further enhances its potential for hydrogen bonding interactions with biological molecules, making it a valuable component in drug design. The combination of these features in 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-(pyrrolidin-1-yl)propan-2-ol suggests that it may exhibit a range of biological activities relevant to modern medicine.

The pyrrolidine ring is another key structural element that contributes to the compound's pharmacological profile. Pyrrolidine derivatives are commonly found in biologically active molecules and have been implicated in various therapeutic applications, including central nervous system (CNS) drugs and cardiovascular agents. The integration of a pyrrolidine moiety with the triazole-propanol system in this compound may confer unique properties that distinguish it from other known scaffolds. This structural arrangement could potentially lead to interactions with specific enzymes or receptors, thereby modulating physiological processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets more accurately. Studies have shown that molecules containing both triazole and pyrrolidine moieties can exhibit potent activity against enzymes involved in inflammation and cancer progression. For instance, computational studies on similar scaffolds have identified potential binding pockets on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammatory responses. The presence of both pharmacophoric units in 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-(pyrrolidin-1-yl)propan-2-ol suggests that it may similarly modulate these pathways.

In vitro studies have begun to explore the biological activity of this compound. Initial experiments have focused on its interaction with enzymes relevant to metabolic diseases and cancer. Preliminary results indicate that 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-(pyrrolidin-1-yl)propan-2-ol exhibits inhibitory effects on certain kinases and phosphodiesterases, suggesting potential applications in oncology and neurology. These findings align with the growing interest in multitargeted drug discovery strategies, where compounds capable of modulating multiple pathways simultaneously offer enhanced therapeutic efficacy.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The construction of the triazole-pyrrolidine-propanol framework required careful planning and execution to ensure high yield and purity. Modern synthetic methodologies have enabled the efficient assembly of complex molecular structures like this one through multi-step reactions involving cyclization, alkylation, and functional group transformations. Advances in catalytic systems have also contributed to more sustainable synthetic routes, reducing waste and improving atom economy.

The development of novel pharmaceuticals is often hampered by challenges such as poor solubility or low bioavailability. However, 1-(4-amino - 2H - 1 , 2 , 3 - triazol - 2 - yl ) - 3 - ( pyrrolidin - 1 - yl ) propan - 2 - ol has shown promise in preliminary pharmacokinetic studies conducted using advanced simulation techniques. By optimizing its chemical structure, researchers aim to enhance its solubility and improve its absorption profile following oral administration. Such improvements are critical for translating promising preclinical findings into effective clinical therapies.

The role of computational biology has become increasingly prominent in drug discovery programs like this one. High-throughput virtual screening (HTVS) has allowed researchers to rapidly evaluate thousands of compounds against biological targets before committing resources to experimental validation. Machine learning algorithms have further accelerated this process by predicting binding affinities and identifying promising candidates based on structural features alone. These computational tools have been instrumental in guiding the design and optimization of molecules such as 1-(4-amino - 2H - 1 , 2 , 3 - triazol - 2 - yl ) - 3 - ( pyrrolidin - 1 - yl ) propan - 2 - ol, enabling faster progress toward clinical candidates.

The future direction for research on this compound includes both preclinical testing and exploration of novel synthetic routes. Preclinical studies will focus on evaluating its efficacy and safety profiles across various disease models while investigating potential mechanisms of action at a molecular level. Simultaneously, synthetic chemists are exploring alternative pathways to construct analogs with improved properties, leveraging recent innovations in flow chemistry and biocatalysis to enhance scalability and sustainability.

In conclusion, 1-(4-amino - 2H - 1 , 2 , 3 - triazol - 2-ytl ) -- ( py r o l i d i n -- yl ) p r o p a n -- z ol ( C A S N o .2137790--17--9) represents an exciting advancement in pharmaceutical chemistry with significant potential for therapeutic applications . Its unique structural composition, featuring both triazole and py r o l i dine moieties, positions it as a promising candidate for further development . With ongoing research aimed at elucidating its biological activity, optimizing its pharmacokinetic properties,and refining synthetic methodologies,this compound holds promise as part o f next-generation treatments targeting diverse diseases . p >